Cas no 5767-44-2 (o-Cresol,a,a'-(dihydro-1,3(2H,4H)-pyrimidinediyl)bis[6-methoxy- (7CI,8CI))

• Product name: o-Cresol,a,a'-(dihydro-1,3(2H,4H)-pyrimidinediyl)bis[6-methoxy- (7CI,8CI)
• CAS No: 5767-44-2
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 386584
• PubChem ID: 260539

o-Cresol,a,a'-(dihydro-1,3(2H,4H)-pyrimidinediyl)bis[6-methoxy- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• NSC91999
• NSC-91999
• 2,2'-[1,3-Diazinane-1,3-diylbis(methylene)]bis(6-methoxyphenol)
• 5767-44-2
• NCIOpen2_009904
• DTXSID20973267
• o-Cresol,a,a'-(dihydro-1,3(2H,4H)-pyrimidinediyl)bis[6-methoxy- (7CI,8CI)

• Inchi： InChI=1S/C20H26N2O4/c1-25-17-8-3-6-15(19(17)23)12-21-10-5-11-22(14-21)13-16-7-4-9-18(26-2)20(16)24/h3-4,6-9,23-24H,5,10-14H2,1-2H3
• InChI Key： OOZKLGSJGYLKGD-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1O)CN2CCCN(C2)CC3=C(C(=CC=C3)OC)O

Computed Properties

• Exact Mass: 358.18938
• Monoisotopic Mass: 358.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 65.4
• LogP: 2.65620